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Compound of Interest

Compound Name: 2-Amino-5-nitrobenzaldehyde

Cat. No.: B1606718 Get Quote

An In-depth Technical Guide to 2-Amino-5-nitrobenzaldehyde: Chemical Properties,

Structure, and Applications

Introduction
2-Amino-5-nitrobenzaldehyde is a substituted aromatic aldehyde that serves as a crucial

intermediate in various fields of chemical synthesis, particularly in the development of

pharmaceuticals and dyes.[1] Its unique molecular architecture, featuring an amino group, a

nitro group, and an aldehyde group on a benzene ring, provides a versatile platform for

constructing complex molecular frameworks. The interplay of these functional groups—the

nucleophilic amino group, the electron-withdrawing nitro group, and the reactive aldehyde—

imparts a distinct reactivity profile, making it a valuable precursor for a wide range of organic

transformations. This guide offers a comprehensive overview of the chemical properties,

structure, synthesis, reactivity, and applications of 2-Amino-5-nitrobenzaldehyde, tailored for

researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties
Nomenclature and Chemical Identifiers
A clear identification of a chemical compound is fundamental for scientific communication and

procurement. The key identifiers for 2-Amino-5-nitrobenzaldehyde are summarized below.
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Identifier Value

CAS Number 56008-61-8[2][3][4]

Molecular Formula C₇H₆N₂O₃[4][5]

Molecular Weight 166.13 g/mol [4][5][6]

IUPAC Name 2-Amino-5-nitrobenzaldehyde

Synonyms 5-Nitro-2-aminobenzaldehyde

MDL Number MFCD09834917[4][5]

Physicochemical Data
The physical properties of 2-Amino-5-nitrobenzaldehyde are critical for its handling, storage,

and application in various experimental setups.

Property Value

Appearance Yellow to orange crystalline powder

Melting Point Not consistently reported in search results.

Boiling Point Not available

Solubility

Soluble in organic solvents such as ethanol,

acetone, and trifluoroacetic acid; sparingly

soluble in water.[7][8][9]

Storage
Keep in a dark place, under an inert

atmosphere, at room temperature.[4]

Molecular Structure and Spectroscopic Data
The arrangement of atoms and functional groups in 2-Amino-5-nitrobenzaldehyde dictates its

chemical behavior.

Caption: Chemical structure of 2-Amino-5-nitrobenzaldehyde.
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Spectroscopic Analysis
Spectroscopic data is essential for the structural elucidation and purity assessment of 2-
Amino-5-nitrobenzaldehyde. While specific spectra for this exact compound are not readily

available in the initial search, expected spectral features can be inferred from its structure and

data for similar compounds.

Spectroscopic Technique Expected Features

¹H NMR

Aromatic protons (in the range of 6.0-8.5 ppm),

an aldehyde proton (around 9.5-10.5 ppm), and

amino protons (broad signal, variable chemical

shift).[10]

¹³C NMR
Aromatic carbons, a carbonyl carbon from the

aldehyde group (typically >190 ppm).[10]

IR Spectroscopy

N-H stretching vibrations (around 3300-3500

cm⁻¹), C=O stretching of the aldehyde (around

1680-1700 cm⁻¹), and N-O stretching of the

nitro group (around 1500-1550 cm⁻¹ and 1300-

1350 cm⁻¹).[10]

Synthesis and Reactivity
Synthetic Approaches
The synthesis of 2-Amino-5-nitrobenzaldehyde can be achieved through multi-step reaction

sequences. A common strategy involves the modification of a commercially available

substituted benzaldehyde. For instance, one synthetic route involves the reaction of 2-chloro-5-

nitrobenzaldehyde with an appropriate amine source under controlled conditions.[1] Another

general approach is the reduction of a dinitro compound or the nitration of an amino-substituted

benzaldehyde, though the latter may lead to issues with regioselectivity.

A representative synthesis workflow is outlined below:
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Caption: Generalized workflow for the synthesis of 2-Amino-5-nitrobenzaldehyde.

Chemical Reactivity
The reactivity of 2-Amino-5-nitrobenzaldehyde is governed by its three functional groups:

Aldehyde Group: This group is highly reactive towards nucleophiles. It readily undergoes

condensation reactions with primary amines to form Schiff bases (imines), which are

themselves important intermediates in the synthesis of various heterocyclic compounds and

have been investigated for their biological activities.[11][12]

Amino Group: The amino group is nucleophilic and can participate in reactions such as

acylation, alkylation, and diazotization. Its presence influences the electronic properties of

the aromatic ring, activating it towards electrophilic substitution.
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Nitro Group: The strongly electron-withdrawing nitro group deactivates the aromatic ring

towards electrophilic substitution but facilitates nucleophilic aromatic substitution. A key

reaction of the nitro group is its reduction to an amino group, which opens up pathways to

diamino-substituted aromatic compounds. This transformation is pivotal in the synthesis of

many pharmaceutical agents.[11][13]

Applications in Drug Development and Chemical
Synthesis
2-Amino-5-nitrobenzaldehyde is a valuable building block in organic synthesis, with

significant applications in the pharmaceutical and dye industries.

Intermediate for Heterocyclic Synthesis
The compound is a precursor for the synthesis of a variety of heterocyclic systems. For

example, the reduction of the nitro group to an amine, followed by intramolecular condensation

with the aldehyde, can lead to the formation of quinoline-based structures, which are prevalent

in many biologically active molecules.[13] Its derivatives are also used in the synthesis of

quinazolines, which are known antimetabolites.[1]

Role in Pharmaceutical Synthesis
This molecule serves as an important intermediate in the synthesis of active pharmaceutical

ingredients (APIs). For instance, it is a key starting material for the synthesis of intermediates

used in the production of Ambroxol, a widely used mucolytic agent.[14] The ability to selectively

manipulate its functional groups allows for the construction of complex molecular scaffolds

found in various therapeutic agents.
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Caption: Role of 2-Amino-5-nitrobenzaldehyde in a drug discovery workflow.

Safety, Handling, and Storage
Proper handling and storage of 2-Amino-5-nitrobenzaldehyde are crucial to ensure laboratory

safety.
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Hazard Identification
Based on safety data for structurally related compounds like 2-nitrobenzaldehyde and other

amino-nitro aromatics, 2-Amino-5-nitrobenzaldehyde should be handled as a hazardous

substance. Potential hazards include:

Acute Toxicity (Oral): May be harmful if swallowed.[15]

Skin Corrosion/Irritation: May cause skin irritation.[15]

Eye Damage/Irritation: May cause serious eye irritation.[15]

Respiratory Irritation: May cause respiratory irritation.

Experimental Protocol for Safe Handling
Engineering Controls: All manipulations should be carried out in a well-ventilated area,

preferably within a chemical fume hood.[16]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[16]

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber).[16]

Body Protection: Wear a lab coat and closed-toe shoes.

Handling Procedures:

Avoid generating dust.[17]

Avoid contact with skin, eyes, and clothing.[17]

Wash hands thoroughly after handling.[15]

Keep away from incompatible materials such as strong oxidizing agents.[7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[15] Keep

in a dark place under an inert atmosphere.[4]
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First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[15]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.[15]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and get medical attention.[15]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[15]

Conclusion
2-Amino-5-nitrobenzaldehyde is a highly valuable and versatile chemical intermediate. Its

trifunctional nature provides a rich platform for a multitude of chemical transformations, making

it an essential building block in the synthesis of pharmaceuticals, dyes, and other complex

organic molecules. A thorough understanding of its chemical properties, reactivity, and safe

handling protocols is paramount for its effective and safe utilization in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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